Cas no 2229539-60-8 (2-azido-2-(1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol)

• Product Name: 2-azido-2-(1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol
• CAS No: 2229539-60-8
• MF: C₇H₁₁N₅O
• MW: 181.195140123367
• CID: 6174146
• PubChem ID: 165683865
• Update Time: 2025-08-05

2-azido-2-(1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-2-(1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol
• EN300-1765668
• 2229539-60-8

• Inchi： 1S/C7H11N5O/c1-5-6(3-12(2)10-5)7(4-13)9-11-8/h3,7,13H,4H2,1-2H3
• InChI Key： HCCBRXQGTZGEGV-UHFFFAOYSA-N
• SMILES： OCC(C1=CN(C)N=C1C)N=[N+]=[N-]

Computed Properties

• Exact Mass: 181.09635999g/mol
• Monoisotopic Mass: 181.09635999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52.4Ų

Additional information on 2-azido-2-(1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol

Recent Advances in the Application of 2-azido-2-(1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol (CAS: 2229539-60-8) in Chemical Biology and Drug Discovery

The compound 2-azido-2-(1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol (CAS: 2229539-60-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azido and pyrazole functional groups, serves as a versatile building block for the synthesis of bioactive compounds and probes. Recent studies have highlighted its potential in click chemistry applications, targeted drug delivery, and the development of novel therapeutic agents. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and emerging applications.

One of the key areas of interest is the role of 2-azido-2-(1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol in click chemistry. The azido group in this compound enables efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, which are widely used for bioconjugation and labeling of biomolecules. Recent publications have demonstrated its utility in the development of fluorescent probes for imaging cellular processes, as well as in the construction of antibody-drug conjugates (ADCs) with enhanced specificity and efficacy. These applications underscore the compound's importance in advancing precision medicine and diagnostic tools.

In addition to its role in click chemistry, this compound has shown promise in the synthesis of small-molecule inhibitors targeting key enzymes involved in disease pathways. For instance, researchers have utilized 2-azido-2-(1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol as a precursor for the development of kinase inhibitors with improved selectivity profiles. Structural modifications of the pyrazole moiety have been explored to optimize binding affinity and pharmacokinetic properties, leading to candidates with potential therapeutic applications in oncology and inflammatory diseases.

Recent studies have also investigated the compound's stability and reactivity under various physiological conditions. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, have been employed to characterize its degradation products and metabolic pathways. These findings are critical for assessing the compound's suitability for in vivo applications and for guiding the design of derivatives with enhanced stability and bioavailability.

Looking ahead, the versatility of 2-azido-2-(1,3-dimethyl-1H-pyrazol-4-yl)ethan-1-ol positions it as a valuable tool for interdisciplinary research. Ongoing efforts are focused on expanding its applications in drug discovery, chemical biology, and materials science. Collaborative initiatives between academic institutions and pharmaceutical companies are expected to accelerate the translation of research findings into clinical and industrial innovations. This compound exemplifies the synergy between synthetic chemistry and biological research, offering new avenues for addressing unmet medical needs.